Cas no 1808887-17-3 (2-chloro-6-methyl-N-(2-phenoxyethanesulfonyl)pyridine-4-carboxamide)

• Product Name: 2-chloro-6-methyl-N-(2-phenoxyethanesulfonyl)pyridine-4-carboxamide
• CAS No: 1808887-17-3
• MF: C₁₅H₁₅ClN₂O₄S
• MW: 354.808601617813
• CID: 6542773
• PubChem ID: 99608981
• Update Time: 2025-11-02

2-chloro-6-methyl-N-(2-phenoxyethanesulfonyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1746414814
• 2-chloro-6-methyl-N-(2-phenoxyethylsulfonyl)pyridine-4-carboxamide
• EN300-26594690
• 1808887-17-3
• AKOS033577554
• 2-chloro-6-methyl-N-(2-phenoxyethanesulfonyl)pyridine-4-carboxamide

• Inchi： 1S/C15H15ClN2O4S/c1-11-9-12(10-14(16)17-11)15(19)18-23(20,21)8-7-22-13-5-3-2-4-6-13/h2-6,9-10H,7-8H2,1H3,(H,18,19)
• InChI Key： VGZKHAPOWFPLLH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)C(NS(CCOC1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 354.0441058g/mol
• Monoisotopic Mass: 354.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-chloro-6-methyl-N-(2-phenoxyethanesulfonyl)pyridine-4-carboxamide

Research Briefing on 2-chloro-6-methyl-N-(2-phenoxyethanesulfonyl)pyridine-4-carboxamide (CAS: 1808887-17-3)

In recent years, the compound 2-chloro-6-methyl-N-(2-phenoxyethanesulfonyl)pyridine-4-carboxamide (CAS: 1808887-17-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and pyridine moieties, has shown promising potential in various therapeutic applications, particularly as a modulator of specific biological pathways. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 2-chloro-6-methyl-N-(2-phenoxyethanesulfonyl)pyridine-4-carboxamide involves a multi-step process that ensures high yield and purity. Recent studies have optimized the reaction conditions, reducing side products and improving scalability. The compound's structural features, including the chloro and sulfonyl groups, contribute to its reactivity and binding affinity, making it a valuable candidate for further pharmacological exploration.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of certain enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in blocking the activity of key kinases implicated in cancer progression. These findings suggest that 2-chloro-6-methyl-N-(2-phenoxyethanesulfonyl)pyridine-4-carboxamide could serve as a lead compound for developing novel anti-cancer therapies.

In addition to its anti-cancer properties, preliminary in vitro and in vivo studies have highlighted the compound's potential in treating inflammatory diseases. Its ability to modulate cytokine production and immune cell activation has been documented in several peer-reviewed articles, positioning it as a promising candidate for autoimmune and chronic inflammatory conditions. However, further preclinical and clinical trials are necessary to validate these effects and assess safety profiles.

Despite its potential, challenges remain in the development of 2-chloro-6-methyl-N-(2-phenoxyethanesulfonyl)pyridine-4-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's transition into clinical trials.

In conclusion, 2-chloro-6-methyl-N-(2-phenoxyethanesulfonyl)pyridine-4-carboxamide (CAS: 1808887-17-3) represents a compelling area of research in chemical biology and drug discovery. Its dual role in targeting both inflammatory and oncogenic pathways underscores its versatility and therapeutic potential. Continued investigation into its mechanism, optimization of its pharmacokinetic properties, and rigorous clinical evaluation will be essential to unlock its full potential in medicine.